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Compound of Interest

Compound Name: ZN(II) Mesoporphyrin IX

Cat. No.: B224689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of Zn(II)
Mesoporphyrin IX, a key compound in various research applications, including the study of

heme oxygenase inhibition and artificial photosynthetic systems.[1][2]

Quantitative Data Summary
The fundamental molecular properties of Zn(II) Mesoporphyrin IX are presented in the table

below. This data is essential for experimental design, solution preparation, and analytical

characterization.

Property Value

Chemical Formula C₃₄H₃₆N₄O₄Zn[1][2][3]

Molecular Weight 630.06 g/mol [4][5]

Exact Mass 628.2028 u[1]

CAS Number 14354-67-7[1][2]

Note: The molecular weight may vary slightly between different sources and batches due to

factors such as hydration.[1]
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Experimental Protocols
Detailed experimental protocols for the determination of chemical formula and molecular weight

typically involve the following standard analytical techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the exact mass of the molecule. By ionizing the compound and measuring its

mass-to-charge ratio, the elemental composition can be accurately deduced, leading to the

confirmation of the chemical formula.

Elemental Analysis: This technique provides the percentage composition of individual

elements (Carbon, Hydrogen, Nitrogen, etc.) within the compound. The empirical formula is

derived from these percentages, which is then reconciled with the molecular weight to

establish the definitive molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure of the molecule, confirming the arrangement of atoms and

functional groups as predicted by the chemical formula.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound and its fundamental

chemical properties.
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Caption: Relationship between Zn(II) Mesoporphyrin IX and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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